Cas no 470480-36-5 ((2R)-3-(3-bromophenyl)-2-acetamidopropanoic acid)

• Product Name: (2R)-3-(3-bromophenyl)-2-acetamidopropanoic acid
• CAS No: 470480-36-5
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 3991701
• PubChem ID: 73897945
• Update Time: 2025-05-23

(2R)-3-(3-bromophenyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, N-acetyl-3-bromo-
• (R)-2-acetamido-3-(3-bromophenyl)propanoic acid
• N-acetyl-3-bromo- D-Phenylalanine
• (2R)-3-(3-bromophenyl)-2-acetamidopropanoic acid
• 470480-36-5
• Ac-D-Phe(3-Br)-OH
• EN300-28287172

• Inchi： 1S/C11H12BrNO3/c1-7(14)13-10(11(15)16)6-8-3-2-4-9(12)5-8/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)/t10-/m1/s1
• InChI Key： XYDHDHRFZNMOGR-SNVBAGLBSA-N
• SMILES： C(O)(=O)[C@@H](CC1=CC=CC(Br)=C1)NC(C)=O

Computed Properties

• Exact Mass: 285.00006Da
• Monoisotopic Mass: 285.00006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-3-(3-bromophenyl)-2-acetamidopropanoic acid

(2R)-3-(3-Bromophenyl)-2-Acetamidopropanoic Acid: A Comprehensive Overview

Introduction

Cas No. 470480-36-5, commonly referred to as (2R)-3-(3-bromophenyl)-2-acetamidopropanoic acid, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. In this article, we will delve into the chemical structure, synthesis methods, pharmacological activities, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular structure of (2R)-3-(3-bromophenyl)-2-acetamidopropanoic acid is characterized by a chiral center at the second carbon atom, which imparts stereochemical properties to the molecule. The presence of a bromine atom at the meta position of the phenyl ring adds electronic complexity, influencing the compound's reactivity and stability. The acetamide group attached to the central carbon further enhances the molecule's functional versatility.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics simulations, to elucidate the role of chirality in its interactions with biological targets. These findings underscore the potential of (2R)-3-(3-bromophenyl)-2-acetamidopropanoic acid as a lead compound for developing enantiomer-specific drugs.

Synthesis and Characterization

The synthesis of (2R)-3-(3-bromophenyl)-2-acetamidopropanoic acid involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. Key steps include Friedel-Crafts alkylation for introducing the bromophenyl group, followed by amide formation via coupling reactions. The stereochemistry at the second carbon is controlled using chiral auxiliaries or enzymatic resolution techniques.

Modern analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been instrumental in confirming the purity and stereochemical integrity of the compound. These methods have also provided insights into its conformational flexibility and intermolecular interactions.

Pharmacological Activity and Applications

Recent research has explored the pharmacological potential of (2R)-3-(3-bromophenyl)-2-acetamidopropanoic acid in various therapeutic areas. In vitro studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a drug candidate for metabolic disorders.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its chiral structure makes it a candidate for developing advanced materials such as liquid crystals and chiral catalysts. Researchers have investigated its self-assembling properties under different conditions, revealing intriguing morphological transformations that could be harnessed for technological applications.

Future Directions and Research Opportunities

The continued exploration of (2R)-3-(3-bromophenyl)-2-acetamidopropanoic acid presents exciting opportunities for both academic research and industrial applications. Future studies could focus on optimizing its synthesis for large-scale production, investigating its pharmacokinetic properties in vivo, and exploring its use in emerging fields such as nanotechnology.

Moreover, leveraging advancements in artificial intelligence and machine learning could accelerate drug discovery efforts involving this compound. By integrating computational modeling with experimental validation, researchers can unlock new insights into its therapeutic potential.

Conclusion

In summary, Cas No. 470480-36-5, or (2R)-3-(3-bromophenyl)-2-acetamidopropanoic acid, is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable tool for addressing complex scientific challenges.